
25-Desacetyl Rifampicin-d3 CAS number and
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 25-Desacetyl Rifampicin-d3

Cat. No.: B12363746 Get Quote

An In-Depth Technical Guide to 25-Desacetyl Rifampicin-d3

Introduction
25-Desacetyl Rifampicin-d3 is the deuterium-labeled form of 25-Desacetyl Rifampicin, the

primary and microbiologically active metabolite of the potent antibiotic, Rifampicin.[1][2][3] As a

stable isotope-labeled compound, it serves as an invaluable internal standard in

pharmacokinetic and metabolic studies, enabling precise quantification in biological matrices

through mass spectrometry-based methods. This technical guide provides a comprehensive

overview of its chemical properties, relevant quantitative data, and detailed experimental

protocols for researchers, scientists, and professionals in drug development.

Core Data and Structure
Chemical Properties and Identifiers
25-Desacetyl Rifampicin-d3 is characterized by the substitution of three hydrogen atoms with

deuterium on the methyl group of the piperazinyl moiety. While a specific CAS number for the

deuterated form is not consistently available, the CAS number for the unlabeled parent

compound is widely referenced.[4][5]
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Property Value Source(s)

Product Name 25-Desacetyl Rifampicin-d3 [4][5]

CAS Number 16783-99-6 (Unlabeled) [3][4][6][7][8]

Molecular Formula C₄₁H₅₃D₃N₄O₁₁ [4][5][6]

Molecular Weight 783.92 g/mol [4][5][7][9]

Appearance
Reddish-orange to Brown-

orange Solid
[5][9]

Purity ≥95% [3]

Storage Conditions
Refrigerator (2-8°C) or -20°C,

under inert atmosphere
[4][5][9]

Solubility

Soluble in Chloroform,

Methanol; Slightly soluble in

DMSO

[3][9]

Synonyms

25-O-Deacetyl-3-[(E)-[(4-

(methyl-d3)-1-

piperazinyl)imino]methyl]rifamy

cin, Desacetylrifampicin-d3

[5][6][9][10]

Chemical Structure
The structure of 25-Desacetyl Rifampicin retains the core ansa-macrocyclic structure of

Rifampicin, with the acetyl group at the C-25 position removed.

Chemical structure of 25-Desacetyl Rifampicin-d3

Image generated based on chemical information from suppliers.

Quantitative Data
Population Pharmacokinetics
A study involving healthy Asian adults characterized the population pharmacokinetics of

Rifampicin and its primary metabolite, 25-Desacetyl Rifampicin. The data were analyzed using
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a NONMEM (nonlinear mixed-effects modeling) approach.[1][11][12]

Parameter Rifampicin
25-Desacetyl
Rifampicin

Unit

Pharmacokinetic

Model

One-compartment

with transit absorption
Two-compartment -

Apparent Clearance

(CL/F)
10.3 (5.6% RSE) 95.8 (10% RSE) L/h for a 70 kg adult

RSE: Relative Standard Error[1][11][12]

In Vitro Metabolism Kinetics
The formation of 25-Desacetyl Rifampicin from its parent compound, Rifampicin, was evaluated

using in vitro human liver microsomes (HLMs).[13][14] The study characterized the enzyme

kinetics of this metabolic conversion.

Parameter Value Unit

Michaelis-Menten Constant

(Km)
48.23 µM

Maximum Velocity (Vmax) 1.233 pmol/min/mg protein

Intrinsic Clearance (CLint) 0.026 µl/min/mg protein

Experimental Protocols
Population Pharmacokinetic Analysis
This protocol outlines the methodology used to evaluate the pharmacokinetics of Rifampicin

and 25-Desacetyl Rifampicin in human subjects.[1][11]

1. Study Design:

Subjects: Thirty-four healthy Asian volunteers.[1][11]
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Treatment: Subjects were randomized to receive either Rifampicin (600 mg) alone or in

combination with Isoniazid (300 mg) daily for 14 days.[1][11]

Washout: A 14-day washout period was implemented before switching the treatment arms.[1]

[11]

Sampling: Plasma concentration-time data were collected for analysis.[1][11]

2. Bioanalytical Method:

Technique: High-Performance Liquid Chromatography (HPLC).[15]

Validation: The method was validated according to FDA guidance for accuracy (89.9%–

115.0%) and precision (relative standard deviation <13.7%).[11]

Lower Limits of Quantification (LLOQ): 25 ng/mL for Rifampicin and 2.5 ng/mL for 25-

Desacetyl Rifampicin.[11]

3. Data Analysis:

Software: NONMEM (Nonlinear Mixed-Effects Modeling).[1][11]

Model Selection: The choice of the pharmacokinetic model was based on goodness-of-fit

plots, precision of estimates, and the likelihood ratio test.[11]

Covariate Analysis: Relationships between pharmacokinetic parameters and demographic

factors, as well as genotypes for metabolic enzymes and transporters, were evaluated.[1][11]

HPLC Method for In Vitro Metabolism Assays
This protocol details a validated HPLC method for the simultaneous quantification of Rifampicin

and 25-Desacetyl Rifampicin, suitable for in vitro metabolism studies.[13][14]

1. Instrumentation:

System: Waters Alliance 2695 HPLC system coupled with a 2996 photodiode array (PDA)

detector.[13][14]
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2. Chromatographic Conditions:

Column: C-18 Phenomenex Luna (150 × 4.6 mm).[13][14]

Mobile Phase: A gradient elution using water and methanol.[13][14]

Detection Wavelength: 254 nm.[13][14]

Retention Times: Approximately 7.70 min for Rifampicin and 8.25 min for 25-Desacetyl

Rifampicin.[14]

3. Method Validation:

Linearity: Calibration plots showed a linear relationship (R² = 0.995) over a concentration

range of 0–200 µM for both analytes.[13][14]

LLOQ: 17.75 µM for Rifampicin and 23.57 µM for 25-Desacetyl Rifampicin.[13][14]

4. Application - Human Liver Microsome (HLM) Assay:

Objective: To characterize the kinetics of 25-Desacetyl Rifampicin formation.[13][14]

Procedure: Rifampicin was incubated with HLMs for various time points (15, 30, 45, and 60

minutes).[13][14]

Analysis: The formation of the metabolite was quantified using the validated HPLC method to

determine kinetic parameters (Km, Vmax).[13][14]

Mandatory Visualizations
Metabolic Pathway of Rifampicin
The primary metabolic pathway for Rifampicin involves deacetylation to form 25-Desacetyl

Rifampicin. This reaction is catalyzed by esterase enzymes.

Rifampicin 25-Desacetyl RifampicinMetabolismEsterase-Mediated
Deacetylation
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Click to download full resolution via product page

Caption: Metabolic conversion of Rifampicin to 25-Desacetyl Rifampicin.

Experimental Workflow for In Vitro Metabolism Study
This diagram illustrates the logical flow of an in vitro experiment designed to study the

metabolism of Rifampicin using human liver microsomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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